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Disclaimer: A specific Safety Data Sheet (SDS) for deulorlatinib was not publicly available at
the time of this writing. The following procedures are based on general best practices for the
disposal of investigational drugs and hazardous chemicals in a laboratory setting. Researchers,
scientists, and drug development professionals must consult their institution's Environmental
Health and Safety (EHS) department for specific guidance and to ensure full compliance with
all applicable local, state, and federal regulations.

Deulorlatinib is an investigational inhibitor of anaplastic lymphoma kinase (ALK) and c-ros
oncogene 1 (ROS1) for research use only.[1] Proper disposal is crucial to ensure personnel
safety and environmental protection. Improper disposal of investigational drugs can lead to
regulatory non-compliance and potential environmental contamination.[2]

Step-by-Step Disposal Protocol for Deulorlatinib

This protocol outlines the essential steps for the safe handling and disposal of deulorlatinib
waste.

1. Waste Characterization and Segregation:
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Hazardous Waste Assessment: While a specific SDS is unavailable, deulorlatinib should be
handled as a potentially hazardous substance. The SDS for the related compound, lorlatinib,
indicates it can be harmful if swallowed, cause skin and serious eye irritation, and may cause
respiratory irritation.[3] Therefore, deulorlatinib waste should be classified as hazardous
chemical waste.

Segregation: Do not mix deulorlatinib waste with non-hazardous trash or other waste
streams like biological or radioactive waste.[4] Keep different types of chemical waste
separate to avoid dangerous reactions. For instance, store acids and bases separately, and
keep oxidizing agents away from reducing agents and organic compounds.

. Waste Accumulation and Container Management:

Container Selection: Use a designated, leak-proof, and sturdy container for collecting
deulorlatinib waste. The container must be compatible with the chemical properties of the
waste.[4] Plastic containers are often preferred.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Deulorlatinib,” and the name and contact information of the principal
investigator or laboratory supervisor.[4]

Container Handling: Keep the waste container securely closed except when adding waste.
Do not overfill the container; leave at least one inch of headspace to allow for expansion.

. Storage of Deulorlatinib Waste:

Designated Storage Area: Store the waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory, at or near the point of generation.[5]

Secondary Containment: It is best practice to use secondary containment, such as a larger,
chemically resistant tub or tray, to capture any potential leaks or spills.

Storage Limits: Adhere to institutional and regulatory limits for the amount of hazardous
waste stored in an SAA and the maximum accumulation time.
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Data Point Guideline

Maximum Storage Time in SAA Up to 12 months (or until container is full)
Maximum Volume in SAA 55 gallons of hazardous waste

Acutely Toxic Waste Limit 1 quart of liquid or 1 kilogram of solid

Table 1. General Hazardous Waste Accumulation Limits in a Satellite Accumulation Area.
These are general guidelines and may vary based on local regulations and institutional
policies.

4. Arranging for Disposal:

o Contact EHS: Once the waste container is nearly full or has reached the storage time limit,
contact your institution's Environmental Health and Safety (EHS) department to request a
waste pickup.

e Documentation: Complete any required waste disposal forms accurately and completely.
This documentation is crucial for regulatory compliance.

» Professional Disposal: Your EHS department will arrange for the ultimate disposal of the
hazardous waste, which typically involves incineration by a licensed waste management
facility.[6]

Experimental Protocols

As this document provides procedural guidance for disposal, detailed experimental protocols
for research involving deulorlatinib are not applicable. All handling of deulorlatinib, including
for disposal, should be conducted in accordance with your institution's established laboratory
safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE)
such as safety goggles, gloves, and a lab coat.[1][3]

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of deulorlatinib.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b15558398/docs?utm_src=pdf-body#proper-disposal-of-deulorlatinib-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15558398/docs?utm_src=pdf-body#proper-disposal-of-deulorlatinib-a-guide-for-laboratory-professionals
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b15558398/docs?utm_src=pdf-body#proper-disposal-of-deulorlatinib-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Deulorlatinib Disposal Workflow
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Caption: Workflow for the proper disposal of deulorlatinib waste.
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Laboratory Waste Segregation
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Caption: Segregation of different laboratory waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Deulorlatinib: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558398/docs#proper-disposal-of-deulorlatinib-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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